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Compound Name: Massoia Lactone

Cat. No.: B149163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Massoia lactone, a naturally occurring δ-lactone primarily derived from the bark of the

Massoia tree (Cryptocarya massoy), has garnered significant scientific interest due to its

diverse and potent biological activities.[1][2] This in-depth technical guide provides a

comprehensive review of the current state of research on Massoia lactone, with a focus on its

antimicrobial, anticancer, anti-inflammatory, and insect repellent properties. The information

presented herein is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug discovery and development.

Physicochemical Properties
Massoia lactone, chemically known as (6R)-6-pentyl-5,6-dihydro-2H-pyran-2-one for the C-10

homolog, is recognized for its characteristic sweet, coconut-like aroma.[1] It is a key component

of Massoia bark essential oil and exists in different homologous forms, including C-10, C-12,

and C-14 lactones.[1] The C-10 variant is the most abundant and well-studied.[3] The Flavor

and Extract Manufacturers Association (FEMA) has designated C-10 Massoia lactone as

Generally Recognized As Safe (GRAS) for use as a flavoring agent.[1][3]

Antimicrobial and Antibiofilm Activities
Massoia lactone has demonstrated significant efficacy against a broad spectrum of

microorganisms, including bacteria and fungi, and has shown potent activity in inhibiting and

eradicating biofilms.
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Antibacterial and Antifungal Activity
Studies have highlighted the potent antifungal and antibacterial properties of Massoia lactone
and the essential oil derived from Massoia bark. The C-10 homolog, in particular, has been

shown to be effective against various pathogens. For instance, it has demonstrated complete

inhibition of the fungus Fusarium graminearum at a concentration of 100 mg/L.[1] The

proposed mechanism for its antifungal action involves the disruption of fungal cell membranes

and the suppression of mycotoxin production.[1] In another study, Massoia lactone exhibited

strong antifungal properties against numerous crop pathogens by inhibiting hyphal growth and

spore germination.[4]

The tables below summarize the quantitative data on the antimicrobial activity of Massoia
lactone and related extracts.

Table 1: Minimum Inhibitory Concentration (MIC) of Massoia Essential Oil against

Phytopathogenic Bacteria

Bacterium MIC (µL/L)

Agrobacterium tumefaciens 250

Agrobacterium vitis 2000

Clavibacter michiganensis 250

Pseudomonas syringae 125

Source:[5]

Antibiofilm Activity
Biofilms are structured communities of microorganisms that are notoriously difficult to

eradicate. Massoia lactone has shown remarkable potential in both inhibiting biofilm formation

and degrading mature biofilms. It has been reported to be effective against oral polymicrobial

biofilms, including those composed of Streptococcus mutans, Streptococcus sanguinis,

Lactobacillus acidophilus, and Actinomyces viscosus.[1][6] The mechanism of action is

believed to involve the degradation of the extracellular polymeric substances (EPS) that form

the biofilm matrix.[1][6]
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Against Candida tropicalis, C-10 Massoia lactone has been shown to inhibit fungal growth by

84.21% (w/v) and biofilm growth by 80.23% (w/v) in the intermediate phase and 74.23% (w/v)

in the mature phase.[7][8] Scanning electron microscopy revealed that Massoia lactone
damages the EPS matrix of C. tropicalis, hindering hyphal formation and leading to a decrease

in attachment and cell lysis.[7][8]

Table 2: Antibiofilm Activity of Massoia Lactone and Massoia Oil

Organism(s) Compound/Extract Activity Metric Concentration

Candida albicans C-10 Massoia lactone IC50 0.026 µg/mL

Oral polymicrobial

biofilm
C-10 Massoia lactone Degradation 0.25% v/v

Pseudomonas

aeruginosa &

Staphylococcus

aureus (dual-species)

Massoia oil MBIC50 0.09% v/v

Pseudomonas

aeruginosa &

Staphylococcus

aureus (dual-species)

Massoia oil Biofilm Degradation 0.01% v/v

Source:[5][6][9]

Anticancer and Cytotoxic Activities
Emerging research suggests that Massoia lactone possesses anticancer properties. The α,β-

unsaturated δ-lactone structure is considered a key functional group responsible for its

cytotoxic effects on various cancer cell lines.[5][10] Studies have reported moderate cytotoxic

activity of Massoia oil components against MCF-7, NCI-H292, HT-29, HI-60, and K562 cancer

cell lines.[10]

Further investigations into synthetic analogues of (-)-Massoialactone have also shown

antiproliferative activities.[10] This indicates that the core lactone structure is a promising

scaffold for the development of novel anticancer agents.
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Table 3: Cytotoxicity of C-10 Massoia Lactone and Massoia Essential Oil

Cell Line Compound/Extract IC50 (µg/mL)

Fibroblast cells C-10 Massoia lactone 11.29

Fibroblast cells Massoia Essential Oil 26.07

Vero cells C-10 Massoia lactone 28.35

Vero cells Massoia Essential Oil 37.34

Source:[5]

Anti-inflammatory and Immunomodulatory Activities
Massoia lactone and its derivatives have also been investigated for their anti-inflammatory

and immunomodulatory effects. The α,β-unsaturated δ-lactone moiety is believed to play a

crucial role in these activities.[5] Aqueous extracts of Massoia bark have been shown to

significantly increase the phagocytic activity of macrophages in a concentration-dependent

manner, with a concentration of 40 µg/mL exhibiting the highest activity.[11] This suggests a

potential role for Massoia lactone in modulating the immune response.

Insect Repellent Activity
Massoia lactone has demonstrated significant potential as a natural insect repellent.[12] It has

been shown to be effective in repelling mosquitoes and flies, with a longer-lasting effect than

DEET in some cases.[12] This makes Massoia lactone a promising candidate for the

development of safe and effective natural insect repellent formulations. The effective

concentration in such formulations can range from 0.001% to 50% (v/v), depending on the

specific application.[12]

Experimental Protocols
A detailed understanding of the experimental methodologies is crucial for the replication and

advancement of research. The following sections outline the typical protocols used to evaluate

the biological activities of Massoia lactone.
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Antimicrobial Susceptibility Testing (Microdilution
Method)
The microdilution method is a standard procedure for determining the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in

a suitable broth medium to a specific cell density (e.g., 10^5 CFU/mL).

Serial Dilution: The test compound (Massoia lactone) is serially diluted in the broth medium

in a 96-well microtiter plate.

Inoculation: Each well is inoculated with the prepared microbial suspension.

Incubation: The plate is incubated under appropriate conditions (temperature, time) for the

specific microorganism.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that visibly inhibits the growth of the microorganism.

Biofilm Inhibition and Eradication Assays
These assays are used to assess the ability of a compound to prevent biofilm formation or

destroy existing biofilms.

Biofilm Formation: Microorganisms are allowed to form biofilms on a suitable surface (e.g.,

96-well plate) in the presence of varying concentrations of the test compound.

Quantification: After incubation, non-adherent cells are removed, and the remaining biofilm is

stained with a dye such as crystal violet. The amount of dye retained, which is proportional to

the biofilm mass, is then quantified spectrophotometrically.

MBIC50/MBEC50 Determination: The Minimum Biofilm Inhibitory Concentration 50 (MBIC50)

is the concentration that inhibits 50% of biofilm formation. The Minimum Biofilm Eradication

Concentration 50 (MBEC50) is the concentration required to eradicate 50% of a pre-formed

biofilm.[6]
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Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability.

Cell Seeding: Cancer or normal cells are seeded in a 96-well plate and allowed to adhere

overnight.

Treatment: The cells are treated with various concentrations of Massoia lactone for a

specific duration (e.g., 24, 48 hours).

MTT Addition: MTT solution is added to each well and incubated to allow for the formation of

formazan crystals by metabolically active cells.

Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

Absorbance Measurement: The absorbance of the solution is measured at a specific

wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that

inhibits 50% of cell growth) is then calculated.

Mechanisms of Action and Signaling Pathways
The biological activities of Massoia lactone are attributed to several mechanisms of action.

The following diagrams illustrate the proposed pathways.

Antifungal Mechanism of Action
The antifungal activity of Massoia lactone against pathogenic fungi like Fusarium

graminearum involves a multi-faceted attack on the fungal cell.
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Caption: Proposed antifungal mechanism of Massoia Lactone.

Antibiofilm Mechanism of Action
Massoia lactone's ability to combat biofilms stems from its capacity to disrupt the protective

extracellular matrix.
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Caption: Mechanism of biofilm disruption by Massoia Lactone.

Conclusion and Future Perspectives
Massoia lactone has emerged as a promising natural compound with a wide array of

biological activities. Its demonstrated efficacy as an antimicrobial, antibiofilm, anticancer, and

anti-inflammatory agent warrants further investigation. The well-defined structure of Massoia
lactone, particularly the α,β-unsaturated δ-lactone moiety, provides a strong foundation for

structure-activity relationship studies and the design of novel therapeutic agents.

Future research should focus on elucidating the precise molecular targets and signaling

pathways involved in its various biological effects. In vivo studies and clinical trials are

necessary to validate the therapeutic potential of Massoia lactone and its derivatives.

Furthermore, the development of efficient and sustainable methods for the production of

Massoia lactone, either through optimized extraction from natural sources or through

biotechnological approaches, will be crucial for its successful translation into clinical and

commercial applications.[1] The minimal safety risks associated with its use in regulated

conditions further support its potential for broader applications in the pharmaceutical,

agricultural, and food industries.[1][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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